Cas no 6268-00-4 (4-Oxo-2,4-diphenylbutanenitrile)

• Product Name: 4-Oxo-2,4-diphenylbutanenitrile
• CAS No: 6268-00-4
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• MDL: MFCD00019807
• CID: 505709
• PubChem ID: 95364
• Update Time: 2025-06-09

4-Oxo-2,4-diphenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, g-oxo-a-phenyl-
• 4-oxo-2,4-diphenylbutanenitrile
• 2,4-diphenyl-4-butyronitrilone
• 3-benzoyl-2-phenylpropionitrile
• 4-diphenylbutanenitrile
• 4-Oxo-2,4-diphenyl-butyronitril
• 4-oxo-2,4-diphenylbutyronitrile
• 4-oxo-2,4-diphenyl-butyronitrile
• BRN 0649013
• EINECS 228-440-0
• NSC4503
• NSC 37148
• I(3)-Oxo-I+/--phenylbenzenebutanenitrile
• BRD-A05167289-001-01-9
• Benzenebutanenitrile, .gamma.-oxo-.alpha.-phenyl-
• NSC37148
• TimTec1_003687
• Hydratroponitrile, beta-benzoyl-
• HMS1544H13
• AKOS015998167
• CS-0322781
• DTXSID401298379
• LS-07542
• NSC-4503
• gamma-Oxo-alpha-phenylbenzenebutyronitrile
• F73660
• NS00043394
• SCHEMBL1754734
• 4-Oxo-2,4-diphenylbutanenitrile #
• 4-10-00-02996 (Beilstein Handbook Reference)
• ALBB-023788
• gamma-Oxo-alpha-phenylbenzenebutanenitrile
• MFCD00019807
• 6268-00-4
• NSC 4503
• NSC-37148
• 3-OXO-1,3-DIPHENYLPROPYL CYANIDE
• Benzenebutanenitrile, gamma-oxo-alpha-phenyl-
• 4-Oxo-2,4-diphenylbutanenitrile

• MDL： MFCD00019807
• Inchi： 1S/C16H13NO/c17-12-15(13-7-3-1-4-8-13)11-16(18)14-9-5-2-6-10-14/h1-10,15H,11H2
• InChI Key： JRWUFQJVJGKCCT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 424.7±38.0 °C at 760 mmHg
• Flash Point: 210.7±26.8 °C
• Refractive Index: 1.584
• PSA: 40.86
• LogP: 3.56678
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Oxo-2,4-diphenylbutanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Oxo-2,4-diphenylbutanenitrile

4-Oxo-2,4-diphenylbutanenitrile (CAS No. 6268-00-4): An Overview of Its Properties, Applications, and Recent Research

4-Oxo-2,4-diphenylbutanenitrile (CAS No. 6268-00-4) is a versatile organic compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its distinct chemical formula, C₁₇H₁₃NO, and its molecular weight of 243.3 g/mol. The structure of 4-Oxo-2,4-diphenylbutanenitrile features a central ketone group flanked by two phenyl rings and a nitrile group, which contribute to its unique chemical properties and reactivity.

The synthesis of 4-Oxo-2,4-diphenylbutanenitrile can be achieved through various methods, including the condensation of benzaldehyde with acetophenone followed by nitrilation. This synthetic route has been well-documented in the literature and is widely used in both academic and industrial settings. The compound's stability under various conditions makes it an attractive candidate for further research and development.

In terms of physical properties, 4-Oxo-2,4-diphenylbutanenitrile is a white to off-white crystalline solid at room temperature. It has a melting point of approximately 150-155°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in a variety of chemical reactions and formulations.

The biological activity of 4-Oxo-2,4-diphenylbutanenitrile has been the subject of several recent studies. One notable area of research is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, 4-Oxo-2,4-diphenylbutanenitrile has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the pharmaceutical industry, 4-Oxo-2,4-diphenylbutanenitrile is being explored as a lead compound for drug development. Its unique chemical structure allows for easy functionalization and modification, making it an ideal starting point for the synthesis of more complex molecules with enhanced biological activity. Several derivatives of this compound have been synthesized and tested for their pharmacological properties, with promising results.

The environmental impact of 4-Oxo-2,4-diphenylbutanenitrile is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. This makes it a relatively safe compound for use in industrial processes and formulations.

In conclusion, 4-Oxo-2,4-diphenylbutanenitrile (CAS No. 6268-00-4) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. Recent studies have highlighted its potential as an anticancer agent and anti-inflammatory drug candidate, underscoring its significance in modern scientific research.